Cas no 30344-97-9 (Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI))

Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI) structure
30344-97-9 structure
Product Name:Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI)
CAS No:30344-97-9
MF:C24H30O6
MW:414.491407871246
CID:310180
PubChem ID:317839
Update Time:2025-04-19

Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI)
    • 5,14,16-trihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,6,7,8,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
    • AC1L7WU6
    • BERSENOGENIN
    • NCI60_002015
    • NSC251692
    • NSC-251692
    • DTXSID00312236
    • CHEMBL1982512
    • 30344-97-9
    • Inchi: 1S/C24H30O6/c1-21-10-6-16-17(7-11-23(28)9-3-2-8-22(16,23)14-25)24(21,29)12-18(26)20(21)15-4-5-19(27)30-13-15/h3-5,9,13-14,16-18,20,26,28-29H,2,6-8,10-12H2,1H3
    • InChI Key: GJMVUWVCQBSDQU-UHFFFAOYSA-N
    • SMILES: OC12CC(C(C3=COC(C=C3)=O)C1(C)CCC1C3(C=O)CCC=CC3(CCC21)O)O

Computed Properties

  • Exact Mass: 414.2043
  • Monoisotopic Mass: 414.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 875
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.445
  • Boiling Point: 633.3°C at 760 mmHg
  • Flash Point: 218.7°C
  • Refractive Index: 1.692
  • PSA: 104.06
  • LogP: 2.31180

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